2-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H18ClNO2S/c1-20-8-7-18(11-13-6-9-21-12-13)16(19)10-14-4-2-3-5-15(14)17/h2-6,9,12H,7-8,10-11H2,1H3
• InChI Key: OEYDCRIKNAGDSB-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)C(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol
• CAS No.: 1219901-93-5

Description

2-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of various types of cancer.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

A series of compounds similar to the specified chemical, specifically derivatives of acetamide, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. For instance, derivatives like 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides have shown promising antibacterial and antifungal activities against various pathogenic microorganisms, highlighting their potential in developing new antimicrobial agents (Debnath & Ganguly, 2015). Furthermore, compounds like 2-(substituted phenoxy) acetamide derivatives have been explored for their anticancer, anti-inflammatory, and analgesic activities, demonstrating their multifaceted potential in therapeutic applications (Rani et al., 2014).

Material Science and Polymer Chemistry

In the realm of materials science and polymer chemistry, novel synthesis approaches for compounds containing thiophenyl groups have been investigated for their application in creating advanced materials. For instance, the synthesis of 2-dialkylamino ethyl-[(3-thiophenyl)methoxy] acetate hydrochloride and its effects on learning and memory in mice indicate not only potential pharmacological applications but also the chemical versatility and utility of thiophenyl-containing compounds in various research domains (Jiang Jing-ai, 2006).

Environmental and Agricultural Research

Chloroacetamide herbicides and their metabolism have been extensively studied, providing insights into environmental and agricultural applications. Research on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes has shed light on the biochemical pathways involved, suggesting implications for both environmental safety and agricultural practices (Coleman et al., 2000).